3-(3-Carbamoyl-4-chlorophenyl)-5-nitrobenzoic acid, 95%

• IUPAC Name: 3-(3-carbamoyl-4-chlorophenyl)-5-nitrobenzoic acid
• InChI: InChI=1S/C14H9ClN2O5/c15-12-2-1-7(6-11(12)13(16)18)8-3-9(14(19)20)5-10(4-8)17(21)22/h1-6H,(H2,16,18)(H,19,20)
• InChI Key: ISBLADCQLXOYFO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O)C(=O)N)Cl
• Molecular Formula: C14H9ClN2O5
• DSSTOX Substance ID: DTXSID10691605
• Molecular Weight: 320.68 g/mol
• CAS RN: 1262005-13-9

Description

3-(3-Carbamoyl-4-chlorophenyl)-5-nitrobenzoic acid (also known as C3CP5NBA) is an organic compound with a molecular formula of C11H7ClNO4. It is a white crystalline solid that is soluble in methanol and ethanol. C3CP5NBA is used in a variety of scientific research applications, including as a starting material for the synthesis of other compounds, as a reagent in organic synthesis, and as a catalyst in various reactions. It has also been used in biochemical and physiological studies to study the mechanisms of action of certain drugs and other compounds.

Scientific Research Applications

C3CP5NBA is used in a variety of scientific research applications. It is often used as a starting material for the synthesis of other compounds, such as drugs, dyes, and other organic compounds. It has also been used as a reagent in organic synthesis, as a catalyst in various reactions, and as a model compound for studying the mechanisms of action of certain drugs and other compounds.

Mechanism of Action

C3CP5NBA is thought to act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes. The exact mechanism of action is not yet known, but it is thought to involve the inhibition of the enzyme's ability to bind to its substrate. This inhibition can lead to reduced activity of the enzyme and, in turn, reduced activity of the metabolic pathways that rely on the enzyme for their activity.
Biochemical and Physiological Effects
C3CP5NBA has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, which can lead to reduced activity of metabolic pathways that rely on these enzymes for their activity. In addition, C3CP5NBA has been shown to inhibit the activity of certain ion channels, which can lead to changes in the electrical activity of cells and tissues.

Advantages and Limitations for Lab Experiments

C3CP5NBA has several advantages for use in laboratory experiments. It is a relatively stable compound, with a long shelf-life. It is also relatively inexpensive and easy to obtain. However, there are some limitations to its use in laboratory experiments. It is a relatively low-potency compound, so it may require higher concentrations to achieve the desired effect. In addition, its mechanism of action is not yet fully understood, so its effects may not be predictable in some cases.

Future Directions

There are a number of potential future directions for research on C3CP5NBA. Further research is needed to better understand its mechanism of action, as well as its biochemical and physiological effects. In addition, more research is needed to explore its potential applications in drug development and other areas. Finally, research is needed to determine the optimal concentrations and conditions for its use in laboratory experiments.

Synthesis Methods

C3CP5NBA can be synthesized by a multi-step reaction from 3-chlorobenzoic acid, 5-nitrobenzamide and thiourea. The reaction begins with the formation of an amide from the reaction of 3-chlorobenzoic acid and 5-nitrobenzamide in the presence of a base, such as sodium hydroxide. This amide is then reacted with thiourea to form the desired product, C3CP5NBA.